Cas no 941983-28-4 (N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}naphthalene-1-carboxamide)

• Product Name: N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}naphthalene-1-carboxamide
• CAS No: 941983-28-4
• MF: C₂₅H₂₂N₄O₂
• MW: 410.467785358429
• CID: 5503091
• Update Time: 2025-06-13

N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(6-morpholin-4-ylpyridazin-3-yl)phenyl]naphthalene-1-carboxamide
• N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}naphthalene-1-carboxamide

• Inchi： 1S/C25H22N4O2/c30-25(22-7-3-5-18-4-1-2-6-21(18)22)26-20-10-8-19(9-11-20)23-12-13-24(28-27-23)29-14-16-31-17-15-29/h1-13H,14-17H2,(H,26,30)
• InChI Key： SKKAGTXSBDXZNL-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(C3=NN=C(N4CCOCC4)C=C3)C=C2)=O)=C2C(C=CC=C2)=CC=C1

Additional information on N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}naphthalene-1-carboxamide

Professional Introduction to N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}naphthalene-1-carboxamide (CAS No. 941983-28-4)

N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}naphthalene-1-carboxamide (CAS No. 941983-28-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}naphthalene-1-carboxamide is characterized by the presence of a naphthalene core substituted with an amide group, which is further functionalized with a phenyl ring linked to a pyridazine moiety. The pyridazine ring is an important pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. Additionally, the morpholine substituent appended to the pyridazine ring introduces hydrogen bonding capabilities and enhances solubility, which are critical factors in drug design.

In recent years, there has been a growing interest in exploring the therapeutic potential of compounds that incorporate multiple heterocyclic systems. The combination of morpholine and pyridazine in N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}naphthalene-1-carboxamide suggests that it may exhibit a wide range of biological activities. Preliminary studies have indicated that this compound may possess properties relevant to inflammation, pain management, and neuroprotection, although further research is needed to fully elucidate its mechanism of action.

The synthesis of N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}naphthalene-1-carboxamide involves a series of multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the morpholine group into the pyridazine ring necessitates careful consideration of reaction pathways to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently.

The pharmacological evaluation of N-{4-6-(morpholin-4-yll)pyridazin-3-yphenyl}naphthalene-l-carboxamide has been conducted using both in vitro and in vivo models. In cell-based assays, this compound has demonstrated promising interactions with target proteins involved in inflammatory pathways. Specifically, it has shown inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. These findings align with the increasing interest in developing novel anti-inflammatory agents that can modulate these pathways without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Moreover, preclinical studies have explored the potential of N-{4-S(morphollin-S(4-yll))pyridazln-S(3-yIphenyll)naphthalen-S(1-carboxamide) as a therapeutic agent for pain management. The compound's ability to interact with central nervous system receptors has been investigated, revealing potential analgesic properties. This is particularly noteworthy given the limitations associated with current analgesics, such as opioid-induced tolerance and dependence. The unique structural features of this compound may offer a new approach to pain relief by targeting multiple receptor systems simultaneously.

The development of N-{4-S(morphollin-S(4-yll))pyridazln-S(3-yIphenyll)naphthalen-S(1-carboxamide) also holds promise for neuroprotective applications. Studies have indicated that it may protect against neuronal damage induced by oxidative stress and excitotoxicity, which are key mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this compound to cross the blood-brain barrier further enhances its potential as a therapeutic agent for central nervous system disorders.

The chemical properties of N-{S{morphollin-S{S(yll))pyridazln-S(yIphenyll)naphthalen-S(1-carboxamide}) have been thoroughly characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses have confirmed the structural integrity of the compound and provided insights into its conformational preferences in solution. Additionally, computational studies have been employed to predict the electronic properties and binding affinities of this molecule, which are crucial for understanding its biological activity.

In conclusion, N-{S{morphollin-S{S(yll))pyridazln-S(yIphenyll)naphthalen-S(1-carboxamide}) (CAS No. 941983.S8.S4) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted biological activities. Its potential applications in anti-inflammatory therapy, pain management, and neuroprotection make it an attractive candidate for further development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs.